N-(4-methoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H23N3O2S2/c1-26-16-9-7-15(8-10-16)22-18(25)14-28-20-19(17-6-5-13-27-17)23-21(24-20)11-3-2-4-12-21/h5-10,13H,2-4,11-12,14H2,1H3,(H,22,25)
• InChI Key: UEZNFLDUSOSOJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCCCC3)N=C2C4=CC=CS4
• Molecular Formula: C21H23N3O2S2
• Molecular Weight: 413.6 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Antihypertensive Activity

• Compounds related to 1,4-diazaspiro[4.5]decan-2-ones have been studied for their potential as antihypertensive agents. These studies explored the activity of various compounds in this class, focusing on their effects on blood pressure regulation (Caroon et al., 1981).

Antimicrobial and Antioxidant Agents

• Research has been conducted on benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties, which include compounds structurally similar to the chemical . These compounds have been synthesized and evaluated for their antimicrobial and antioxidant activities (Naraboli & Biradar, 2017).

Antioxidant and Anti-inflammatory Compounds

• A series of N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides, similar in structure to the chemical , have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. This research highlights the potential therapeutic applications of these compounds in managing inflammation and oxidative stress-related conditions (Koppireddi et al., 2013).

Antimicrobial Activity

• Studies have been conducted on analogs of 1-thia-4-azaspiro[4.5]decan-3-one, which are structurally related to the compound . These compounds have been synthesized and evaluated for their antimicrobial activities against various bacterial strains (Singh et al., 2021).

Synthesis and Molecular Structure

• Research on the synthesis and molecular structure of related compounds has been conducted to understand their chemical properties better. This includes studies on the structural revision of similar compounds and investigations into their synthesis methods and crystal structures (Dyachenko et al., 2015).

Mechanism of Action

This is particularly relevant for biologically active compounds. It involves studying how the compound interacts with biological systems.

Safety and Hazards

This involves identifying any risks associated with handling the compound, including toxicity, flammability, and environmental impact.